(Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one
Description
(Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a benzofuran-3(2H)-one derivative characterized by a Z-configured benzylidene moiety at position 2, a hydroxyl group at position 6, and a pyrrolidin-1-ylmethyl substituent at position 6. This compound is structurally related to bioactive benzofuranones, which are often explored for antimicrobial, anti-inflammatory, or anticancer properties .
Properties
IUPAC Name |
(2Z)-2-[(2-ethoxyphenyl)methylidene]-6-hydroxy-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c1-2-26-19-8-4-3-7-15(19)13-20-21(25)16-9-10-18(24)17(22(16)27-20)14-23-11-5-6-12-23/h3-4,7-10,13,24H,2,5-6,11-12,14H2,1H3/b20-13- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDBRMWNNSHKTDY-MOSHPQCFSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a synthetic organic compound notable for its complex structure, which includes a benzofuran core, a hydroxyl group, and a pyrrolidine moiety. The unique combination of these structural features suggests potential biological activities, making it a subject of interest in medicinal chemistry.
Chemical Structure and Properties
The molecular formula for this compound is . Its structure can be broken down into several key components:
- Benzofuran Core : Known for diverse pharmacological effects, including anti-inflammatory and antioxidant properties.
- Pyrrolidine Moiety : Often associated with neuroactive effects and enhanced therapeutic potential.
- Ethoxy Substituent : This group may influence the compound's solubility and reactivity.
Biological Activities
Research indicates that compounds with similar structures to (Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one exhibit a range of biological activities:
- Antioxidant Activity : Benzofuran derivatives are known to scavenge free radicals, reducing oxidative stress in cells.
- Anti-inflammatory Effects : Studies have shown that related benzofuran compounds can significantly reduce pro-inflammatory cytokines such as TNF and IL-1 .
- Anticancer Properties : Preliminary studies suggest that this compound may induce apoptosis in cancer cell lines through mechanisms involving reactive oxygen species (ROS) generation and mitochondrial dysfunction .
Case Studies
Several studies have explored the biological activity of benzofuran derivatives, providing insights into the potential efficacy of (Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one:
Study 1: Anti-inflammatory Activity
A study demonstrated that benzofuran derivatives could reduce inflammation markers by significant percentages, indicating potential therapeutic applications in chronic inflammatory diseases .
Study 2: Cytotoxic Effects on Cancer Cells
Research on related compounds showed effective cytotoxicity against various cancer cell lines. For instance, a derivative exhibited a 93% reduction in IL-8 production and significant apoptosis induction in leukemia cells .
The proposed mechanisms for the biological activities of (Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one include:
- Hydrogen Bonding : The hydroxyl group may facilitate interactions with biological targets, enhancing its reactivity.
- Hydrophobic Interactions : The benzofuran core provides a hydrophobic environment that may interact with lipid membranes or protein targets.
Comparative Analysis of Similar Compounds
| Compound Name | Structural Features | Notable Activities |
|---|---|---|
| Benzofuran | Core structure similar | Anti-inflammatory, antioxidant |
| Pyrrolidine | Contains pyrrolidine ring | Neuroactive effects |
| Ethoxy Substituted Benzaldehydes | Ethoxy group present | Used in organic synthesis |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Observations:
Electron-withdrawing groups (e.g., 4-bromo, 2-chloro) may improve electrophilicity, affecting reactivity in nucleophilic additions .
Position 7 Modifications: Pyrrolidin-1-ylmethyl (target compound) provides a five-membered cyclic amine with moderate basicity, while piperazinylmethyl () offers a six-membered ring with improved solubility due to the hydroxyethyl group . Bis(2-methoxyethyl)aminomethyl () combines ether and amine functionalities, balancing hydrophilicity and steric effects .
Position 6 Functionalization: The hydroxyl group is conserved in most analogs, suggesting its critical role in H-bonding or antioxidant activity. Replacement with 2-methylprop-2-enoxy () introduces a bulky allyl ether, which may alter pharmacokinetic properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
